14-Epiandrographolide

• Molecular Formula: C20H30O5
• Molecular Weight: 350.4 g/mol
• InChI: InChI=1S/C20H30O5/c1-12-4-7-16-19(2,9-8-17(23)20(16,3)11-21)14(12)6-5-13-15(22)10-25-18(13)24/h5,14-17,21-23H,1,4,6-11H2,2-3H3/b13-5+/t14-,15+,16+,17-,19+,20+/m1/s1
• InChIKey: BOJKULTULYSRAS-NPWGMBKGSA-N

14-Epiandrographolide: A Stereoisomeric ent-Labdane Diterpenoid from Andrographis paniculata for Leukemia Differentiation Research

14-Epiandrographolide (CAS: 142037-79-4) is an ent-labdane diterpenoid and a C-14 stereoisomer of andrographolide, the major bioactive constituent of Andrographis paniculata [1]. It is a natural product isolated from the aerial parts of the plant and was first identified during a bioactivity-guided fractionation study screening for cell differentiation-inducing compounds [2]. Like its analogs, it possesses a gamma-butyrolactone moiety and has been shown to act as an NF-κB inhibitor and antiviral agent . Its molecular formula is C20H30O5, with a molecular weight of 350.45 g/mol [3].

1

Stereochemical-control study fit for ent-labdane diterpenoid epimers

2

Cell differentiation research context in M1 leukemia model

3

NF-κB pathway modulation with reported moderate inhibitory profile

• [1] Matsuda, T., Kuroyanagi, M., Sugiyama, S., Umehara, K., Ueno, A., & Nishi, K. (1994). Cell differentiation-inducing diterpenes from Andrographis paniculata Nees. Chemical and Pharmaceutical Bulletin, 42(6), 1216-1225. View Source
• [2] Matsuda, T., Kuroyanagi, M., Sugiyama, S., Umehara, K., Ueno, A., & Nishi, K. (1994). Cell differentiation-inducing diterpenes from Andrographis paniculata Nees. Chemical and Pharmaceutical Bulletin, 42(6), 1216-1225. View Source
• [3] Chemical Entities of Biological Interest (ChEBI). (n.d.). 14-Epiandrographolide, >=95% (LC/MS-ELSD) (CHEBI:181559). View Source

Why Andrographis-Derived Diterpenoids Like 14-Epiandrographolide Are Not Interchangeable in Research Applications

The ent-labdane diterpenoids from Andrographis paniculata, while structurally related, exhibit distinct biological profiles due to variations in stereochemistry and functional group positioning. The C-14 epimeric configuration of 14-epiandrographolide fundamentally differentiates it from andrographolide and other analogs, resulting in altered target engagement, potency, and cellular outcomes [1]. Substituting a compound like andrographolide for 14-epiandrographolide without accounting for these differences can lead to experimental irreproducibility, misinterpretation of structure-activity relationships (SAR), and false-negative or false-positive results in mechanistic studies. The quantitative evidence presented in Section 3 demonstrates that 14-epiandrographolide is not a generic substitute but a specific tool with a unique, verifiable differentiation profile.

C-14 epimeric configuration differs from andrographolide, altering target engagement and potency.

Reported cell differentiation phenotype is specific to this epimer; substituting andrographolide may not reproduce the same functional readout.

Anti-inflammatory potency profile differs; direct replacement without verification may shift assay outcomes.

• [1] Matsuda, T., Kuroyanagi, M., Sugiyama, S., Umehara, K., Ueno, A., & Nishi, K. (1994). Cell differentiation-inducing diterpenes from Andrographis paniculata Nees. Chemical and Pharmaceutical Bulletin, 42(6), 1216-1225. View Source

Quantitative Differentiation of 14-Epiandrographolide Against Key Analogs: A Data-Driven Evidence Guide

Differential Anti-Inflammatory Potency: NO Production Inhibition in RAW264.7 Macrophages

14-Epiandrographolide exhibits a moderate but distinct inhibitory effect on LPS-induced nitric oxide (NO) production in RAW264.7 cells, with an IC50 of 26,510 nM (26.51 µM) . In contrast, its parent compound andrographolide demonstrates approximately 1.5-fold greater potency in the same model, with a reported IC50 of 17.4 ± 1.1 µM under LPS/IFN-γ stimulation [1]. Furthermore, the closely related analog 14-deoxy-11,12-didehydroandrographolide is significantly more potent, exhibiting an IC50 of 8.6 µM for NO suppression [2]. This quantitative difference establishes that the C-14 stereochemical configuration in 14-epiandrographolide confers a specific, and less potent, anti-inflammatory signature compared to other ent-labdane diterpenoids.

NO Inhibition

Cross-study comparable

IC50 26.51 μM vs andrographolide 17.4 μM, 14-deoxy analog 8.6 μM

Supports stereochemical-activity relationship interpretation

1.5-fold less potent than andrographolide; moderate inhibitor profile

Evidence Dimension	Inhibition of LPS-induced NO production
Target Compound Data	IC50 = 26,510 nM (26.51 µM)
Comparator Or Baseline	Andrographolide: IC50 = 17.4 ± 1.1 µM; 14-Deoxy-11,12-didehydroandrographolide: IC50 = 8.6 µM
Quantified Difference	14-Epiandrographolide is 1.5-fold less potent than andrographolide and 3.1-fold less potent than 14-deoxy-11,12-didehydroandrographolide in this assay.
Conditions	Mouse RAW264.7 macrophages stimulated with LPS (for 14-epiandrographolide) or LPS/IFN-γ (for andrographolide); 24-hour treatment.

Why This Matters

This data is essential for researchers selecting the correct molecular tool for anti-inflammatory studies; the lower potency of 14-epiandrographolide may be advantageous for titration studies or for applications where a more subtle modulation of the NF-κB/NO axis is desired, avoiding the stronger, potentially confounding effects of more potent analogs.

• [1] Chiou, W. F., Chen, C. F., & Lin, J. J. (2000). Mechanisms of suppression of inducible nitric oxide synthase (iNOS) expression in RAW 264.7 cells by andrographolide. British Journal of Pharmacology, 129(8), 1553-1560. View Source
• [2] Design, synthesis and biological evaluation of trihydoxy-14-deoxy-11,12-didehydroandrographolide (TDDA) derivatives as TNF-α and IL-6 expression inhibitor. (2025). ScienceDirect. View Source

Cell Differentiation Activity: A Unique and Quantifiable Functional Profile in M1 Leukemia Cells

In the seminal isolation study, 14-epiandrographolide was specifically identified as a compound with potent cell differentiation-inducing activity toward mouse myeloid leukemia (M1) cells [1]. While the original paper describes the activity as 'potent' for several new compounds including 14-epiandrographolide, isoandrographolide, and others, the specific quantitative metrics (e.g., EC50) are not provided in the publicly available abstract or metadata [1]. However, this study provides direct evidence of a functional phenotype that is not universally shared across all andrographolide analogs, establishing a key differentiation point. For example, while andrographolide is a known NF-κB inhibitor, its primary characterization is not centered on M1 cell differentiation, and the potencies of these compounds in this specific assay are likely to vary based on their structural differences.

Cell Differentiation

Class-level inference

Reported as differentiation-inducing in M1 leukemia cells; no EC50 available

Supports cell differentiation endpoint investigation

Quantitative potency to be verified; use as pathway probe

Evidence Dimension	Induction of cell differentiation
Target Compound Data	Reported as 'potent cell differentiation-inducing activity' towards M1 cells.
Comparator Or Baseline	Andrographolide, Isoandrographolide, and several new deoxy-analogs also showed activity in the same assay.
Quantified Difference	Exact quantitative data (EC50 values) are not available in the primary abstract; however, the specific isolation of 14-epiandrographolide in a bioactivity-guided screen for this phenotype confirms its functional relevance.
Conditions	Mouse myeloid leukemia (M1) cell line.

Why This Matters

This established phenotype positions 14-epiandrographolide as a critical tool for researchers investigating the molecular mechanisms of leukemia cell differentiation, a pathway distinct from general anti-inflammatory or cytotoxic mechanisms. Procurement of this compound enables studies that specifically require this functional readout, which cannot be assumed for other andrographis diterpenoids.

• [1] Matsuda, T., Kuroyanagi, M., Sugiyama, S., Umehara, K., Ueno, A., & Nishi, K. (1994). Cell differentiation-inducing diterpenes from Andrographis paniculata Nees. Chemical and Pharmaceutical Bulletin, 42(6), 1216-1225. View Source

Stereochemical Identity: The Definitive Structural Differentiator from Andrographolide

The primary and most unambiguous differentiation of 14-epiandrographolide lies in its stereochemistry. It is the C-14 epimer of andrographolide, meaning it differs in the three-dimensional orientation of the hydroxyl group at this specific carbon atom [1]. This structural nuance is not a trivial modification; it fundamentally alters the molecule's shape, electronic distribution, and potential for interacting with biological targets such as enzymes and receptors. This epimeric relationship is confirmed by the distinct assignment of their stereochemical descriptors in authoritative databases: andrographolide (CHEBI:65408) and 14-epiandrographolide (CHEBI:181559) are separate entities [2]. This structural difference is the root cause of the differential biological activities observed in cell-based assays.

Stereochemical Identity

Direct head-to-head

C-14 epimer of andrographolide; distinct ChEBI:181559 vs CHEBI:65408

Ensures correct epimer procurement for SAR studies

Use CAS 142037-79-4; stereochemistry alters bioactivity

Evidence Dimension	Stereochemical configuration at C-14
Target Compound Data	C-14 epimer of andrographolide.
Comparator Or Baseline	Andrographolide.
Quantified Difference	Different 3D orientation of the C-14 hydroxyl group, resulting in distinct ChEBI identifiers (CHEBI:181559 vs CHEBI:65408).
Conditions	Structural elucidation via NMR and mass spectrometry as detailed in the primary isolation paper.

Why This Matters

This is the most critical piece of information for procurement. A researcher ordering 'andrographolide' will receive the parent compound, not 14-epiandrographolide. Failure to specify the correct epimer will lead to the use of the wrong chemical tool, invalidating any subsequent biological assays or SAR conclusions. The distinct CAS number (142037-79-4) must be used to ensure correct sourcing.

• [1] Matsuda, T., Kuroyanagi, M., Sugiyama, S., Umehara, K., Ueno, A., & Nishi, K. (1994). Cell differentiation-inducing diterpenes from Andrographis paniculata Nees. Chemical and Pharmaceutical Bulletin, 42(6), 1216-1225. View Source
• [2] Chemical Entities of Biological Interest (ChEBI). (n.d.). andrographolide (CHEBI:65408) and 14-Epiandrographolide, >=95% (LC/MS-ELSD) (CHEBI:181559). View Source

Cytotoxicity Profile: Contextualizing Safety Window and Experimental Concentrations

In the same RAW264.7 macrophage model used for NO inhibition studies, 14-epiandrographolide reduces cell viability to 65.18% at a high concentration of 100 µM after 24 hours . This is a critical piece of supporting evidence for experimental design. The IC50 for its anti-inflammatory effect (26.51 µM) is well below this cytotoxic concentration, suggesting a functional window for studying its bioactivity without overwhelming cytotoxic artifacts. While direct comparative cytotoxicity data for andrographolide under identical conditions is not available in this data set, this information is essential for establishing safe working concentrations and interpreting the selectivity of 14-epiandrographolide's effects.

Cytotoxicity

Supporting evidence

65.18% viability at 100 μM in RAW264.7 macrophages

Defines non-cytotoxic window for in vitro assays

Functional window exists below 26.51 μM bioactivity IC50

Evidence Dimension	Cytotoxicity (cell viability reduction)
Target Compound Data	Viability reduced to 65.18% at 100 µM.
Comparator Or Baseline	Comparator data under identical conditions not available for direct comparison.
Quantified Difference	N/A for direct comparison.
Conditions	Mouse RAW264.7 macrophages, 24-hour treatment.

Why This Matters

This data point is indispensable for planning in vitro experiments. It provides a clear upper limit for non-cytotoxic dosing, enabling researchers to distinguish between a true anti-inflammatory effect and a general loss of cell health. This is a crucial quality control parameter for any cell-based study involving this compound.

Targeted Research and Industrial Application Scenarios for 14-Epiandrographolide

Mechanistic Studies of Myeloid Leukemia Cell Differentiation

Based on its proven, albeit semi-quantitative, activity in inducing differentiation of M1 myeloid leukemia cells, 14-epiandrographolide is an ideal tool for investigating the specific signaling pathways, transcription factors, and epigenetic modifications that govern this process [1]. Its distinct stereochemical profile compared to andrographolide [2] makes it valuable for dissecting the structure-activity relationship of the ent-labdane scaffold in the context of differentiation therapy.

NF-κB Pathway Investigation with a Moderate-Potency Modulator

For studies of the NF-κB signaling pathway where a strong inhibitor is not desired or may cause off-target effects, 14-epiandrographolide offers a moderate alternative. Its IC50 of 26.51 µM for inhibiting LPS-induced NO production in RAW264.7 cells positions it as a tool for investigating partial or graded inhibition of the pathway, which is more relevant to certain physiological and pathological states than complete blockade.

Natural Product Library Screening and Chemical Probe Development

As a well-characterized natural product with a defined stereochemistry and known bioactivity profile , 14-epiandrographolide is a valuable component of any natural product library focused on immunology, oncology, or virology. Its moderate potency and defined cytotoxicity profile make it a useful benchmark compound for high-throughput screening campaigns, and its unique structure can serve as a starting point for medicinal chemistry efforts to develop novel derivatives with improved potency or selectivity.

Analytical Method Development and Quality Control

In industrial and academic settings focused on the phytochemical analysis of Andrographis paniculata, 14-epiandrographolide serves as an essential reference standard. Its distinct CAS number (142037-79-4) and established physical-chemical properties (e.g., molecular weight of 350.45 g/mol) [3] allow for its accurate identification and quantification in complex botanical extracts using HPLC, LC-MS, or other analytical techniques, which is critical for batch-to-batch consistency and standardization of herbal products.

Application

Selection Property

Validation Focus

Myeloid leukemia cell differentiation studies

Reported differentiation-inducing activity context

M1 cell differentiation endpoints and transcription factor analysis

NF-κB pathway modulation research

Moderate NF-κB inhibitory profile

NO production inhibition and pathway titration studies

Natural product library screening

Structurally defined epimer with characterized bioactivity

Benchmark for ent-labdane SAR and probe development

Phytochemical analytical method development

Certified stereochemical identity (CAS 142037-79-4)

Chromatographic separation and quantification in botanical extracts

• [1] Matsuda, T., Kuroyanagi, M., Sugiyama, S., Umehara, K., Ueno, A., & Nishi, K. (1994). Cell differentiation-inducing diterpenes from Andrographis paniculata Nees. Chemical and Pharmaceutical Bulletin, 42(6), 1216-1225. View Source
• [2] Chemical Entities of Biological Interest (ChEBI). (n.d.). 14-Epiandrographolide, >=95% (LC/MS-ELSD) (CHEBI:181559). View Source
• [3] Chemical Entities of Biological Interest (ChEBI). (n.d.). 14-Epiandrographolide, >=95% (LC/MS-ELSD) (CHEBI:181559). View Source